1-Bromo-3-bromomethyl-2,4-dichloro-benzene

• Molecular Formula: C7H4Br2Cl2
• Molecular Weight: 318.82 g/mol
• IUPAC Name: 1-bromo-3-(bromomethyl)-2,4-dichlorobenzene
• InChI: InChI=1S/C7H4Br2Cl2/c8-3-4-6(10)2-1-5(9)7(4)11/h1-2H,3H2
• InChI Key: JFTDNAXWZYOWHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1Cl)CBr)Cl)Br

Description

1-Bromo-3-bromomethyl-2,4-dichloro-benzene is a useful research compound. Its molecular formula is C7H4Br2Cl2 and its molecular weight is 318.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Treat a mixture of 1-bromo-2,4-dichloro-3-methyl-benzene (76.01 g, 0.316 mol) and N-bromosuccinimide (59.2 g, 0.332 mol) in CCl4 (500 mL) with benzoyl peroxide (0.77 g, 3.18 mmol) and is heat to reflux for 6 hours under N2. Cool the reaction mixture to 0° C. and filter using hexanes to rinse the solids. Extract the filtrate with water and saturated NaHCO3. Dry the organic layer (Na2SO4) and remove the solvent in vacuo to afford 97.89 g (97%) of the titled product. Rf=0.34 (100% hexanes).